N-(1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl)-4-methoxybenzamide

• IUPAC Name: N-[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]-4-methoxybenzamide
• InChI: InChI=1S/C18H17ClN2O3/c1-24-16-8-2-12(3-9-16)18(23)20-14-10-17(22)21(11-14)15-6-4-13(19)5-7-15/h2-9,14H,10-11H2,1H3,(H,20,23)
• InChI Key: XCKWOSQEAABSGV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NC2CC(=O)N(C2)C3=CC=C(C=C3)Cl
• Molecular Formula: C18H17ClN2O3
• Molecular Weight: 344.8 g/mol

Description

Synthesis Analysis

Synthesis analysis involves a detailed study of the methods used to synthesize the compound. This includes the starting materials, reagents, catalysts, and conditions used in the synthesis process.

Molecular Structure Analysis

Molecular structure analysis involves determining the arrangement of atoms in a molecule and the chemical bonds that hold the atoms together. Techniques such as X-ray crystallography, NMR spectroscopy, and computational chemistry are often used for this purpose.

Chemical Reactions Analysis

Chemical reactions analysis involves studying the reactions that the compound undergoes. This includes understanding the reaction mechanisms, the conditions under which the reactions occur, and the products formed.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound, such as its melting point, boiling point, solubility, reactivity, and stability, would be determined.

Scientific Research Applications

Organic Synthesis and Asymmetric Catalysis

The synthesis and characterization of N-[(1R)-1-(4-chlorophenyl)ethyl]-cyanamide make it a valuable chiral cyanamide. Researchers have explored its use as an advanced intermediate in asymmetric synthesis. .

Biologically Active Molecules

The cyanamide moiety appears in several biologically active molecules. For instance:

• .

Optical Properties

Although not directly studied for N-[(1R)-1-(4-chlorophenyl)ethyl]-cyanamide, related cyanamides exhibit interesting optical properties. .

Agrochemicals and Plant Growth Regulators

Given the compound’s structural resemblance to indole derivatives, it might influence plant growth and development. .

Mechanism of Action

If the compound is biologically active, its mechanism of action would be studied. This involves understanding how the compound interacts with biological systems and the biochemical processes it affects.

Safety and Hazards

The safety and hazards associated with the compound would be assessed. This includes its toxicity, flammability, environmental impact, and precautions for handling and storage.

Future Directions

Future directions could involve further studies to better understand the compound’s properties, potential applications, and effects on human health and the environment.